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Compound of Interest

5-[(4-Chlorophenoxy)methyl]furan-
Compound Name:

2-carbaldehyde
CAS No.: 438219-08-0
Cat. No.: B454934

Get Quote

Executive Summary

This technical guide provides an in-depth solubility assessment of 5-[(4-
Chlorophenoxy)methyl]furan-2-carbaldehyde (CAS 438219-08-0). As a functionalized furan
derivative featuring both a polar aldehyde motif and a lipophilic chlorophenoxy ether tail, this
compound exhibits a "hybrid" solubility profile that challenges standard solvent selection

protocols.

This document synthesizes theoretical Quantitative Structure-Property Relationship (QSPR)
analysis with field-proven experimental methodologies. It is designed to guide researchers in
selecting optimal solvent systems for synthesis, purification (recrystallization), and biological
assay formulation.

Core Compound Profile
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Property Detail
5-[(4-Chlorophenoxy)methyl]furan-2-

UPAC Name ca[r(baldehydz ! !

CAS Number 438219-08-0

Molecular Formula C12H9ClO3

Molecular Weight 236.65 g/mol

Predicted LogP ~2.5 — 3.2 (Lipophilic)

) Crystalline Solid (typically off-white to pale
Physical State
yellow)

Solubility Landscape Assessment

The solubility of 5-[(4-Chlorophenoxy)methyl]furan-2-carbaldehyde is governed by the
competition between its polar furan-aldehyde "head" and its non-polar chlorophenyl "tail.” The
ether linkage (-CHz2-O-) introduces flexibility but does not significantly enhance water solubility
compared to the parent 5-hydroxymethylfurfural (HMF).

Predicted Solubility Profile

Note: The values below are classified based on functional group analysis and behavior of
structural analogs (e.g., 5-(4-chlorophenyl)furan-2-carbaldehyde).

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b454934/docs?utm_src=pdf-body#solubility-profile-technical-assessment-5-4-chlorophenoxy-methyl-furan-2-carbaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b454934?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Representative o ] ]
Solvent Class Solubility Rating Technical Notes
Solvent

Recommended for
Stock Solutions. The
high dipole moment of
) ) these solvents

Polar Aprotic DMSO, DMF High (>100 mg/mL) ) ]
interacts effectively
with the furan oxygen
and aldehyde

carbonyl.

Soluble, often

requiring mild heating
) Moderate (10-50 )
Polar Protic Ethanol, Methanol (40°C). Suitable for
mg/mL) o
recrystallization when

paired with water.

Excellent for

) extraction workups.
) Dichloromethane ) ) -~
Chlorinated High (>100 mg/mL) The lipophilic
(DCM), Chloroform
chlorophenyl group

drives solubility here.

Good general-purpose
) solvents for transfer
Esters/Ketones Ethyl Acetate, Acetone  High (>50 mg/mL)
and chromatography

loading.

Critical Constraint.
The hydrophobic
chlorophenoxy moiety

Low/Insoluble (<0.1 ) )
Aqueous Water, PBS (pH 7.4) dominates. Requires

mg/mL)
co-solvents (DMSO)
or surfactants for
biological assays.
Non-Polar Hexane, Heptane Low (<1 mg/mL) Poor solubility. Useful

as an anti-solvent to

precipitate the
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compound from DCM

or Ethyl Acetate.

Thermodynamic & Structural Analysis

To understand why this compound behaves this way, we must look at the molecular
thermodynamics.

o Enthalpy of Solvation (

):

o In Water, the energy cost to create a cavity large enough for the chlorophenoxy group is
high, and the hydrogen bonding with the aldehyde group is insufficient to overcome this
entropy penalty.

o In DMSO, the sulfoxide oxygen acts as a strong hydrogen bond acceptor for the
compound's polarized hydrogens, while the methyl groups of DMSO interact favorably with
the aromatic rings via van der Waals forces.

o Crystal Lattice Energy:

o The presence of the ether linkage (-CH2-O-) disrupts the planarity seen in directly coupled
aryl-furans (like 5-(4-chlorophenyl)furan-2-carbaldehyde), likely lowering the melting point
and lattice energy. This makes the compound slightly more soluble in organic solvents
than its rigid bi-aryl counterparts.

Standardized Experimental Protocol: Solubility
Determination

Since batch-specific impurities (e.g., residual 4-chlorophenol) can alter solubility, researchers
should validate the exact solubility limit using this self-validating "Shake-Flask" protocol.

Protocol: Gravimetric Saturation Method

Objective: Determine the saturation solubility (
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) in a target solvent at 25°C.

Materials:

Target Compound (CAS 438219-08-0)[1]

Solvent (HPLC Grade)

0.45 um PTFE Syringe Filter

Analytical Balance (0.01 mg precision)

Thermomixer or Shaker

Workflow:
e Preparation: Weigh ~50 mg of compound into a 2 mL glass vial.
e Addition: Add 500 pL of solvent.

» Equilibration: Vortex for 1 minute. If fully dissolved, add more solid until a visible precipitate
remains (supersaturation).

o Agitation: Shake at 25°C for 24 hours (equilibrium phase).

« Filtration: Filter the supernatant using a pre-warmed syringe filter (to prevent precipitation in
the filter).

e Quantification (Gravimetric):

o

Pipette exactly 200 pL of filtrate into a pre-weighed aluminum weighing boat.

[e]

Evaporate solvent (vacuum oven or nitrogen stream).

o

Weigh the residue.

[¢]

Calculation:

Validation Step (Self-Check)
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e Visual Check: If the residue appears oily or discolored compared to the starting material,
degradation may have occurred (common with aldehydes in alcohols). Verify purity via TLC
or HPLC.

Workflow Visualization

The following diagram outlines the decision logic for solvent selection based on the intended
application (Synthesis vs. Analysis).

Start: Select Application

Synthesis / Reaction Purification / Isolation Biological Assay

High Temp (>80°C)? Recrystallization? Flash Chromatography Make 10-100 mM Stock
Yes No l X X
\ 4
System: Ethanol/Water Eluent: Hexane/Ethyl Acetate
(Hiusessllt\f!'):ili?r ?_":AiOBP) (Go:dsggfkmitor I('j; BP) (Dissolve in hot EtOH, (Compound is soluble in EtOAc, Solvent: 100% DMSO
9 Y. Al % add H20 to turbid) insoluble in Hexane)
\ 4

Dilute into Media

Keep DMSO < 0.5% viv
to prevent precipitation

Click to download full resolution via product page
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Figure 1: Decision matrix for solvent selection based on experimental intent. Note the critical
warning for biological assays regarding agqueous precipitation.

Implications for Research & Development
Synthesis Optimization

For reactions involving the aldehyde group (e.g., Knoevenagel condensation, Schiff base
formation), Ethanol is often the solvent of choice due to its moderate solubility allowing for
product precipitation upon cooling. However, if nucleophilic attack on the furan ring is a
concern, switch to Acetonitrile (polar aprotic, non-nucleophilic).

Stability Warning

Aldehydes are prone to oxidation to carboxylic acids (furoic acid derivatives) upon prolonged
exposure to air.

o Storage: Store solid at 2-8°C under inert gas (Argon/Nitrogen).

o Solution Stability: Avoid storing in Methanol for extended periods (>24h) without buffering, as
acetal formation can occur trace acid catalysis.

Biological Formulation

Because the LogP is estimated >2.5, this compound is Class Il (Low Solubility, High
Permeability) in the BCS classification system.

e Protocol: Dissolve in 100% DMSO to create a 20 mM stock.

 Dilution: Slowly add the DMSO stock to the vortexing aqueous buffer to prevent "crashing
out" (rapid precipitation of amorphous solids).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 5-(4-Chlorophenoxymethyl)furan-2-carbaldehyde | CymitQuimica [cymitquimica.com]

o To cite this document: BenchChem. [Solubility Profile & Technical Assessment: 5-[(4-
Chlorophenoxy)methyl]furan-2-carbaldehyde]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b454934/docs#solubility-profile-technical-
assessment-5-4-chlorophenoxy-methyl-furan-2-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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